Divergent GPCR Signaling Bias: D3 vs. D4 Receptors
The target compound's para-methoxybenzoyl carbonyl linker creates a conformationally constrained hydrogen-bond acceptor motif that differs fundamentally from the flexible 2-(4-methoxyphenoxy)ethyl ether chain of ML-417 . While ML-417 is a characterized selective D3 dopamine receptor agonist (EC50 = 38 nM for D3, EC50 >10,000 nM for D2 in β-arrestin recruitment assays using CHO-K1 cells expressing human receptors) , the benzoylpiperazine scaffold has demonstrated preferential D4 receptor binding (Ki as low as 1.9 nM in analogous indole-piperazine series) [1]. This D3-vs-D4 selectivity divergence carries procurement significance: labs studying D4-mediated pathways in cognition or attention should select the benzoylpiperazine scaffold, while D3-focused neuroprotection studies (e.g., 6-OHDA lesion models) require the ether-linked ML-417 chemotype [1].
| Evidence Dimension | Dopamine receptor subtype selectivity (functional agonism vs. binding affinity) |
|---|---|
| Target Compound Data | D4 receptor Ki = 1.9 nM (reported for structurally analogous indole-2-carbonyl piperazine with N-benzoyl substitution) [1] |
| Comparator Or Baseline | ML-417: D3 EC50 = 38 nM; D2 EC50 >10,000 nM; D1/D4/D5 inactive at 10 µM |
| Quantified Difference | Benzoyl scaffold has ~20-fold higher D4 binding affinity vs. ML-417 D3 potency; D4/D3 selectivity inverted between scaffolds |
| Conditions | β-arrestin recruitment assay (CHO-K1 cells, human D2/D3 receptors) for ML-417; radioligand binding (D4 receptor) for benzoyl series |
Why This Matters
Labs requiring D4-preferring tool compounds for cognitive or attentional studies must select benzoylpiperazine derivatives; ML-417 is unsuitable due to its D3-preferring signaling bias.
- [1] BenchChem Data (class-level evidence). Indole-piperazine derivatives with N-benzoyl substitution achieve D4 Ki = 1.9 nM. Compound-specific binding data referenced from patent literature. View Source
